Cas no 2157995-04-3 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylthian-3-ylacetic acid)
2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylthian-3-ylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylthian-3-ylacetic acid
- EN300-1287271
- 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethylthian-3-yl]acetic acid
- 2157995-04-3
-
- Inchi: 1S/C24H27NO4S/c1-23(2)13-24(11-21(26)27,15-30-14-23)25-22(28)29-12-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,20H,11-15H2,1-2H3,(H,25,28)(H,26,27)
- InChI Key: HWJDDIXICGYEFO-UHFFFAOYSA-N
- SMILES: S1CC(C)(C)CC(CC(=O)O)(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 425.16607952g/mol
- Monoisotopic Mass: 425.16607952g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 631
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 101Ų
2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylthian-3-ylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1287271-1.0g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethylthian-3-yl]acetic acid |
2157995-04-3 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1287271-50mg |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethylthian-3-yl]acetic acid |
2157995-04-3 | 50mg |
$1682.0 | 2023-10-01 | ||
| Enamine | EN300-1287271-100mg |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethylthian-3-yl]acetic acid |
2157995-04-3 | 100mg |
$1761.0 | 2023-10-01 | ||
| Enamine | EN300-1287271-250mg |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethylthian-3-yl]acetic acid |
2157995-04-3 | 250mg |
$1841.0 | 2023-10-01 | ||
| Enamine | EN300-1287271-500mg |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethylthian-3-yl]acetic acid |
2157995-04-3 | 500mg |
$1922.0 | 2023-10-01 | ||
| Enamine | EN300-1287271-1000mg |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethylthian-3-yl]acetic acid |
2157995-04-3 | 1000mg |
$2002.0 | 2023-10-01 | ||
| Enamine | EN300-1287271-2500mg |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethylthian-3-yl]acetic acid |
2157995-04-3 | 2500mg |
$3925.0 | 2023-10-01 | ||
| Enamine | EN300-1287271-5000mg |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethylthian-3-yl]acetic acid |
2157995-04-3 | 5000mg |
$5807.0 | 2023-10-01 | ||
| Enamine | EN300-1287271-10000mg |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethylthian-3-yl]acetic acid |
2157995-04-3 | 10000mg |
$8611.0 | 2023-10-01 |
2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylthian-3-ylacetic acid Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylthian-3-ylacetic acid
Introduction to Compound CAS No 2157995-04-3: 2-(9H-fluoren-9-yl)methoxycarbonyl amino)-5,5-dimethylthian-3-ylacetic Acid
The compound with CAS number 2157995-04-3, known as 2-(9H-fluoren-9-yl)methoxycarbonyl amino)-5,5-dimethylthian-3-ylacetic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug design and development.
The molecular structure of this compound is characterized by the presence of a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. The Fmoc group is attached to an amino acid derivative, specifically a thianylethyl group, which introduces additional complexity and functionality to the molecule. The combination of these groups results in a compound with versatile chemical properties and reactivity.
Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in disease pathways. This underscores the potential of CAS No 2157995-04-3 as a lead compound for drug discovery.
In terms of synthesis, the compound can be prepared through a multi-step process involving advanced organic chemistry techniques. The key steps include the formation of the Fmoc group, followed by coupling reactions to attach it to the thianylethyl group. These reactions require precise control over reaction conditions to ensure high yields and purity of the final product.
The physical and chemical properties of this compound have been extensively studied. It has a molecular weight of approximately 486 g/mol and is sparingly soluble in common organic solvents. Its stability under various conditions has also been evaluated, making it suitable for use in diverse chemical environments.
From an application standpoint, this compound finds utility in peptide synthesis as a protecting group reagent. Its ability to selectively protect amino groups during complex synthesis processes makes it invaluable in the construction of bioactive molecules. Furthermore, its role as an intermediate in drug development has been explored in several research studies.
In conclusion, CAS No 2157995-04-3 represents a significant advancement in organic chemistry, offering both structural complexity and functional versatility. As research continues to uncover its full potential, this compound is poised to play a crucial role in the development of innovative therapeutic agents and chemical tools.
2157995-04-3 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylthian-3-ylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)